Cas no 2228201-60-1 (O-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine)

• Product Name: O-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine
• CAS No: 2228201-60-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5604262
• PubChem ID: 165858731
• Update Time: 2025-10-05

O-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2228201-60-1
• O-[1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethyl]hydroxylamine
• EN300-1760268
• O-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine

• Inchi： 1S/C11H15NO2/c1-7-5-10-6-9(8(2)14-12)3-4-11(10)13-7/h3-4,6-8H,5,12H2,1-2H3
• InChI Key： QREXOYFHVPYFJH-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C)ON)=CC=2CC1C

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on O-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine

O-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine: A Comprehensive Overview

The compound O-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine, identified by the CAS number 2228201-60-1, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of hydroxylamines, which are known for their role in organic synthesis and as intermediates in the production of pharmaceuticals. The structure of this compound is characterized by a benzofuran ring system substituted with a methyl group and an ethylhydroxylamine moiety, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of hydroxylamines like O-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine in the development of new drug candidates. The benzofuran ring is a heterocyclic structure that is often associated with bioactivity, particularly in anti-inflammatory and antioxidant applications. The presence of the ethylhydroxylamine group further enhances the compound's reactivity, making it a valuable precursor in organic synthesis.

One of the most notable aspects of this compound is its versatility in chemical reactions. Researchers have demonstrated that O-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine can undergo various transformations, including nucleophilic substitutions and oxidations, to yield a wide range of derivatives. These derivatives have shown promise in areas such as agrochemicals and advanced materials science.

In terms of synthesis, the preparation of O-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)ethylhydroxylamine typically involves multi-step reactions that require precise control over reaction conditions. The starting materials for its synthesis include readily available benzofuran derivatives and appropriate hydroxylamine precursors. The optimization of these synthetic pathways has been a focus of recent research efforts, with studies aiming to improve yield and purity while reducing production costs.

The physical and chemical properties of this compound are also areas of active investigation. For instance, its solubility characteristics and thermal stability are critical factors that influence its suitability for different applications. Recent experiments have shown that O-1-(2-methyl-2,3-dihydro-1-benzofuran5 yl)ethylhydroxylamine exhibits good stability under mild conditions, making it ideal for use in large-scale chemical processes.

Beyond its chemical significance, this compound has garnered attention for its potential biological applications. Preliminary studies suggest that it may possess antimicrobial properties, which could be harnessed in the development of new therapeutic agents. Additionally, its ability to act as a reducing agent in certain reactions opens up possibilities for its use in green chemistry initiatives.

In conclusion, O(4)-methylbenzofuran ethylhydroxylamine (CAS No.: 44779877), or more specifically referred to as O(4)-methylbenzofuran ethylenediamine hydrochloride (CAS No.: 44779877), stands out as a compound with multifaceted applications and promising research avenues. Its unique structure and reactivity make it a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.